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Compound of Interest

Compound Name: 1-Chloropentane

Cat. No.: B165111 Get Quote

In-Depth Technical Guide: 1-Chloropentane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the molecular properties of 1-
Chloropentane, an alkyl halide used in various chemical syntheses.

Core Molecular Data
The fundamental molecular attributes of 1-Chloropentane are summarized below. This data is

essential for stoichiometric calculations, analytical characterization, and consideration in

synthetic pathways.

Parameter Value Source

Molecular Formula C5H11Cl [1][2][3]

Molecular Weight 106.59 g/mol [2][3][4][5]

IUPAC Name 1-chloropentane [2]

CAS Registry Number 543-59-9 [3]

Synonyms
n-Amyl chloride, n-Pentyl

chloride
[3]
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Molecular Structure
The chemical structure of 1-Chloropentane consists of a five-carbon pentyl chain with a

chlorine atom attached to the terminal carbon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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